3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal

Core Science & Biosynthesis

3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal CAS number

An In-Depth Technical Guide to the Synthesis, Characterization, and Potential Applications of 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal

For Researchers, Scientists, and Drug Development Professionals

Abstract

The furan scaffold is a privileged heterocyclic motif in medicinal chemistry, with numerous derivatives exhibiting a wide array of biological activities.[1] Halogenated furans, in particular, serve as versatile intermediates for the synthesis of complex molecular architectures. This technical guide presents a comprehensive overview of the novel compound 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal, for which a specific CAS number is not publicly available, suggesting its status as a new chemical entity. This document provides a hypothetical, yet scientifically grounded, pathway for its synthesis, predicted spectroscopic data for its characterization, and a discussion of its potential applications in drug discovery, drawing upon data from structurally related molecules.

Introduction: The Significance of Brominated Furans in Synthesis

Furan and its derivatives are cornerstones in the development of pharmaceuticals and agrochemicals due to their diverse biological activities, including antibacterial, anti-inflammatory, and anticancer properties.[1][2] The introduction of a bromine atom onto the furan ring significantly enhances its utility as a synthetic intermediate. The bromine atom can be readily displaced or participate in cross-coupling reactions, providing a handle for further molecular elaboration. The target molecule, 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal, incorporates three key structural features: a 5-bromofuran ring, a neopentyl-like dimethylated carbon center, and a reactive aldehyde functional group. This combination of features makes it an attractive, albeit novel, building block for creating sterically hindered and functionally diverse molecules.

Proposed Synthesis of 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal

A plausible synthetic route to the title compound would likely involve a multi-step process, starting from commercially available precursors. The following proposed synthesis is based on established organometallic and aldehyde synthesis methodologies.

Synthetic Workflow

Caption: Proposed synthetic workflow for 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal.

Step-by-Step Experimental Protocol

Step 1: Synthesis of 3-Bromo-2-formylfuran

This procedure is adapted from known methods for the formylation of bromofurans.[3]

• To a solution of freshly prepared lithium diisopropylamide (LDA) (1.0 eq) in anhydrous tetrahydrofuran (THF) at -78 °C, slowly add a solution of 3-bromofuran (1.0 eq) in THF.

• Stir the mixture at -78 °C for 30 minutes to ensure the formation of the lithiated intermediate.

• Add N,N-dimethylformamide (DMF) (1.1 eq) dropwise to the reaction mixture.

• Allow the reaction to stir at -78 °C for 1 hour and then gradually warm to room temperature.

• Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield 3-bromo-2-formylfuran.

Step 2: Synthesis of the Alkene Intermediate via Wittig Reaction

• Prepare the appropriate phosphonium ylide from a suitable 2,2-dimethylpropyl halide.

• To a suspension of the phosphonium salt in anhydrous THF, add n-butyllithium at 0 °C to generate the ylide.

• Cool the ylide solution to -78 °C and add a solution of 3-bromo-2-formylfuran from Step 1 in THF.

• Allow the reaction to warm to room temperature and stir overnight.

• Quench the reaction with water and extract with diethyl ether.

• Dry the combined organic layers and concentrate. Purify by column chromatography.

Step 3: Hydroboration-Oxidation to the Primary Alcohol

• Dissolve the alkene intermediate from Step 2 in anhydrous THF and cool to 0 °C.

• Add borane-tetrahydrofuran complex (BH3-THF) solution (1.0 M in THF) dropwise.

• Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Cool the reaction back to 0 °C and slowly add water, followed by aqueous sodium hydroxide and 30% hydrogen peroxide.

• Stir the mixture at room temperature for 2 hours.

• Extract the product with diethyl ether, dry the organic layer, and concentrate. Purify by column chromatography to obtain 3-(5-Bromofuran-2-yl)-2,2-dimethylpropan-1-ol.

Step 4: Oxidation to 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal

A mild oxidation is required to prevent over-oxidation to the carboxylic acid. An improved synthesis method for a similar compound, 3-bromo-2,2-dimethyl-propanal, utilizes TEMPO-catalyzed oxidation with NaOCl.[4]

• Dissolve the alcohol from Step 3 in dichloromethane (DCM).

• Add pyridinium chlorochromate (PCC) or Dess-Martin periodinane in one portion.

• Stir the reaction at room temperature and monitor by TLC until the starting material is consumed.

• Filter the reaction mixture through a pad of Celite and silica gel, washing with DCM.

• Concentrate the filtrate under reduced pressure. The crude product may be purified by column chromatography if necessary.

Predicted Spectroscopic Data

The following tables summarize the predicted spectroscopic data for 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal, based on the analysis of structurally related compounds.[5][6]

Table 1: Predicted ¹H NMR Spectroscopic Data (Solvent: CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~9.6	s	1H	-CHO
~7.3	d	1H	Furan H-5
~6.4	d	1H	Furan H-4
~2.8	s	2H	-CH₂-
~1.1	s	6H	-C(CH₃)₂

Table 2: Predicted ¹³C NMR Spectroscopic Data (Solvent: CDCl₃)

Chemical Shift (δ, ppm)	Assignment
~204	C=O (aldehyde)
~148	Furan C-2
~122	Furan C-5
~118	Furan C-4
~112	Furan C-3 (C-Br)
~45	-CH₂-
~35	-C(CH₃)₂
~22	-C(CH₃)₂

Table 3: Predicted Infrared (IR) Spectroscopic Data

Wavenumber (cm⁻¹)	Intensity	Assignment
~2960-2850	Medium-Strong	C-H stretch (alkane)
~2720, ~2820	Medium	C-H stretch (aldehyde)
~1725	Strong	C=O stretch (aldehyde)
~1580	Medium	C=C stretch (furan ring)
~1050	Strong	C-O-C stretch (furan)
~650	Medium-Strong	C-Br stretch

Table 4: Predicted Mass Spectrometry (MS) Data

m/z	Assignment
[M]+, [M+2]+	Molecular ion peak with characteristic bromine isotope pattern
[M-CHO]+	Fragment corresponding to loss of the formyl group
[C₄H₂BrO]+	Fragment corresponding to the bromofuran moiety

Potential Applications in Drug Discovery

While the biological activity of 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal itself is unknown, its structural features suggest several potential applications as a scaffold or intermediate in drug discovery.

• Antimicrobial Agents: The furan nucleus is present in several antimicrobial agents.[2] The lipophilic nature of the 2,2-dimethylpropyl group could enhance membrane permeability, a desirable trait for antimicrobial drug candidates.

• Anticancer Therapeutics: Bromobenzofuran derivatives have demonstrated potent anticancer activity by targeting tubulin polymerization.[7] The bromofuran core of the title compound could be similarly exploited to develop novel anticancer agents.

• Enzyme Inhibitors: The aldehyde functionality can act as a covalent modifier of enzyme active sites, while the sterically demanding 2,2-dimethylpropyl group could confer selectivity for specific enzyme pockets.

Logical Pathway for Application

Caption: Logical workflow for leveraging the title compound in drug discovery.

Safety and Handling

While specific toxicity data for 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal is unavailable, general precautions for handling brominated organic compounds should be strictly followed.[8][9][10]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat.

• Ventilation: Handle the compound in a well-ventilated fume hood to avoid inhalation of vapors.

• Handling: Avoid contact with skin, eyes, and clothing. In case of contact, rinse immediately with plenty of water.

• Storage: Store in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents. Keep the container tightly closed.

• Disposal: Dispose of the compound and any contaminated materials in accordance with local, state, and federal regulations.

Conclusion

3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal represents a novel and promising building block for organic synthesis and medicinal chemistry. Although not commercially available, this guide provides a robust, scientifically plausible pathway for its synthesis and characterization. The unique combination of a reactive aldehyde, a versatile bromofuran moiety, and a sterically demanding alkyl group makes it a valuable target for researchers seeking to explore new chemical space in the quest for novel therapeutics. Further investigation into the synthesis and biological evaluation of this compound and its derivatives is warranted.

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Synthesis of 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal

An In-Depth Technical guide on the

Introduction

3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal is a functionalized heterocyclic aldehyde that holds potential as a versatile building block in the synthesis of more complex molecules, particularly in the realms of medicinal chemistry and materials science. The presence of a reactive aldehyde, a sterically hindered quaternary carbon center, and a modifiable brominated furan ring offers multiple points for synthetic elaboration. This guide provides a comprehensive overview of a plausible and efficient synthetic route to this target molecule, designed for researchers and professionals in drug development and organic synthesis. The proposed pathway emphasizes strategic bond formation and the application of well-established reaction mechanisms to construct the target molecule from readily available starting materials.

Retrosynthetic Analysis and Synthetic Strategy

The synthetic approach for 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal is devised through a retrosynthetic analysis, which deconstructs the target molecule into simpler, commercially available precursors. The key disconnection is made at the C2-C3 bond of the propanal chain, identifying an alkylation reaction as the final carbon-carbon bond-forming step. This strategy hinges on the synthesis of a suitable electrophilic furan-containing fragment and its subsequent reaction with a nucleophilic enolate derived from isobutyraldehyde.

The overall synthetic workflow can be visualized as follows:

Caption: Overall synthetic workflow for 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal.

Part 1: Synthesis of the Key Electrophile: 5-Bromo-2-(chloromethyl)furan

This section details the three-step synthesis of the key alkylating agent, 5-bromo-2-(chloromethyl)furan, starting from furfural.

Step 1.1: Bromination of Furfural to 5-Bromofuran-2-carbaldehyde

The selective bromination of furan derivatives at the 2- and 5-positions is a well-established transformation.[1] The electron-rich nature of the furan ring facilitates electrophilic substitution, and the presence of the aldehyde group at position 2 directs the incoming bromine atom to the C5 position.

Experimental Protocol:

• In a fume hood, dissolve furfural in a suitable solvent such as dimethylformamide (DMF).

• Cool the solution in an ice bath to 0 °C.

• Slowly add an equimolar amount of a brominating agent, such as N-bromosuccinimide (NBS), portion-wise while maintaining the temperature below 5 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or distillation to yield 5-bromofuran-2-carbaldehyde.

Step 1.2: Reduction of 5-Bromofuran-2-carbaldehyde to (5-Bromofuran-2-yl)methanol

The reduction of the aldehyde functional group to a primary alcohol is a fundamental transformation in organic synthesis. A mild reducing agent like sodium borohydride (NaBH₄) is ideal for this step to avoid any side reactions with the brominated furan ring.

Experimental Protocol:

• Dissolve 5-bromofuran-2-carbaldehyde in a protic solvent like methanol or ethanol.

• Cool the solution to 0 °C in an ice bath.

• Slowly add sodium borohydride (NaBH₄) in small portions.

• After the addition, remove the ice bath and stir the reaction mixture at room temperature until the starting material is consumed (monitored by TLC).

• Carefully quench the reaction by the slow addition of water, followed by acidification with dilute hydrochloric acid.

• Extract the product with an organic solvent, wash the organic layer with brine, dry over anhydrous magnesium sulfate, and remove the solvent in vacuo to obtain (5-bromofuran-2-yl)methanol.

Step 1.3: Chlorination of (5-Bromofuran-2-yl)methanol

The conversion of the primary alcohol to an alkyl chloride creates the electrophilic species required for the subsequent alkylation step. Thionyl chloride (SOCl₂) is a common and effective reagent for this transformation.

Experimental Protocol:

• In a well-ventilated fume hood, dissolve (5-bromofuran-2-yl)methanol in an inert solvent like dichloromethane (DCM) or diethyl ether.

• Cool the solution to 0 °C.

• Slowly add thionyl chloride dropwise. A small amount of a base like pyridine can be added to neutralize the HCl generated.

• Stir the reaction at room temperature for several hours.

• Carefully pour the reaction mixture over ice water to quench the excess thionyl chloride.

• Separate the organic layer, wash it with saturated sodium bicarbonate solution and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield 5-bromo-2-(chloromethyl)furan. This intermediate is often used in the next step without extensive purification due to its potential instability.

Part 2: via Alkylation

The final step involves the formation of the target molecule through a carbon-carbon bond-forming reaction. This is achieved by the alkylation of the enolate of isobutyraldehyde with the previously synthesized 5-bromo-2-(chloromethyl)furan. This method is analogous to the synthesis of similar 2,2-dimethylpropanal derivatives.[2]

Mechanism of Alkylation

The reaction proceeds via the formation of an enolate from isobutyraldehyde using a strong base. This nucleophilic enolate then attacks the electrophilic carbon of the chloromethyl group on the furan ring in an Sₙ2 reaction, displacing the chloride ion and forming the new carbon-carbon bond.

Caption: Simplified mechanism of the alkylation step.

Experimental Protocol:

• Under an inert atmosphere (e.g., nitrogen or argon), suspend a strong base such as powdered sodium hydroxide in a non-polar solvent like toluene.[2]

• Add a phase-transfer catalyst, for example, tetrabutylammonium bromide.[2]

• Heat the suspension to approximately 70 °C.

• Prepare a mixture of isobutyraldehyde and 5-bromo-2-(chloromethyl)furan.

• Add this mixture dropwise to the heated suspension with vigorous stirring over a period of about one hour.

• Maintain the reaction at 70 °C and monitor its progress by Gas Chromatography (GC) or TLC.

• After completion, cool the reaction mixture and filter off the inorganic salts.

• Wash the filtrate with water to remove the phase-transfer catalyst and any remaining base.

• Dry the organic layer over anhydrous sodium sulfate and remove the solvent under reduced pressure.

• Purify the final product, 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal, by fractional distillation under reduced pressure.

Data Summary

The following table provides a summary of the reagents and typical reaction conditions for the synthesis.

Step	Reaction	Key Reagents	Solvent	Temperature	Typical Yield
1.1	Bromination	Furfural, NBS	DMF	0 °C to RT	70-80%
1.2	Reduction	5-Bromofuran-2-carbaldehyde, NaBH₄	Methanol	0 °C to RT	85-95%
1.3	Chlorination	(5-Bromofuran-2-yl)methanol, SOCl₂	DCM	0 °C to RT	80-90%
2.1	Alkylation	Isobutyraldehyde, 5-Bromo-2-(chloromethyl)furan, NaOH, TBAB	Toluene	70 °C	50-65%

Purification and Characterization

Each intermediate and the final product should be rigorously purified and characterized to ensure chemical integrity.

• Purification:

  • Column Chromatography: Useful for the purification of 5-bromofuran-2-carbaldehyde and its corresponding alcohol.

  • Distillation: The preferred method for purifying the final product, 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal, due to its aldehyde nature.

• Characterization:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the structure and connectivity of the atoms in the intermediates and the final product.

  • Infrared (IR) Spectroscopy: To identify key functional groups, such as the aldehyde carbonyl stretch (~1725 cm⁻¹) in the final product.

  • Mass Spectrometry (MS): To determine the molecular weight and confirm the isotopic pattern of bromine in the final product.

Conclusion

This technical guide outlines a robust and logical synthetic route for the preparation of 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal. The strategy relies on fundamental and well-understood organic transformations, beginning with the functionalization of furan and culminating in a key alkylation step. By providing detailed experimental considerations and explaining the rationale behind the chosen methodologies, this document serves as a valuable resource for researchers aiming to synthesize this and structurally related compounds for applications in drug discovery and materials science.

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A Technical Guide to the Solubility of 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal in Organic Solvents

Abstract

The solubility of an active pharmaceutical ingredient (API) or a key synthetic intermediate is a critical physicochemical parameter that dictates its behavior in various chemical and biological systems.[1][2] Understanding and quantifying solubility is fundamental to process optimization, formulation development, and ensuring bioavailability.[3][4] This in-depth technical guide provides a comprehensive analysis of the solubility profile of 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal. In the absence of direct empirical data for this specific molecule, this guide establishes a robust predictive framework based on its distinct structural features. It combines theoretical principles with detailed, field-proven experimental protocols for accurate solubility determination, enabling researchers to make informed decisions in synthesis, purification, and early-stage drug development.

Introduction: The Significance of Solubility

In both organic synthesis and pharmaceutical development, solvent selection is a critical decision that influences reaction kinetics, purification efficiency, and the ultimate biopharmaceutical performance of a molecule.[5][6] 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal is a molecule with potential applications as a building block in the synthesis of more complex chemical entities. Its utility is directly linked to its solubility characteristics. For instance:

• In Process Chemistry: Selecting an appropriate reaction solvent requires ensuring that reactants remain in solution for optimal interaction. Likewise, purification via crystallization depends on identifying a solvent system where the compound has high solubility at elevated temperatures and low solubility at ambient or sub-ambient temperatures.

• In Drug Development: For a compound to be a viable drug candidate, it must exhibit sufficient solubility to be absorbed and reach its therapeutic target.[3][4] Early-stage solubility screening helps to identify potential bioavailability challenges that may hinder a compound's progression.[3]

This guide provides the theoretical grounding and practical methodologies required to fully characterize the solubility of this compound.

Physicochemical Profile and Predictive Solubility Analysis

The solubility of a compound can be effectively predicted by dissecting its molecular structure and applying the fundamental principle of "like dissolves like."[7]

The structure of 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal contains three key regions that govern its interactions with solvents:

• The 5-Bromofuran Ring: This heterocyclic aromatic system contains an oxygen atom, making it moderately polar and capable of acting as a hydrogen bond acceptor. The presence of a bromine atom increases the molecule's overall molecular weight and lipophilicity, pushing it towards solubility in less polar environments. Furan rings are known to be soluble in common organic solvents.[8][9]

• The Aldehyde Group (-CHO): This is a strongly polar functional group. The carbonyl oxygen has significant partial negative charge and available lone pairs, making it an effective hydrogen bond acceptor. This feature promotes solubility in polar protic and aprotic solvents.[10]

• The 2,2-dimethylpropyl "Neopentyl" Group: This bulky alkyl group is nonpolar and lipophilic. Its significant steric hindrance and hydrocarbon character contribute to solubility in nonpolar organic solvents.

Synthesis and Prediction: The molecule presents a hybrid character. The polar aldehyde group suggests affinity for polar solvents, while the large lipophilic regions (bromofuran and neopentyl groups) favor nonpolar solvents. Based on this analysis, a solubility profile can be predicted:

• High Solubility: Expected in polar aprotic solvents such as acetone, ethyl acetate (EtOAc), tetrahydrofuran (THF), and dichloromethane (DCM). These solvents can engage in strong dipole-dipole interactions with the aldehyde group without the steric hindrance that might occur with protic solvents.

• Good to Moderate Solubility: Expected in polar protic solvents like ethanol and methanol. These solvents can act as hydrogen bond donors to the aldehyde and furan oxygens, promoting dissolution.[10] However, the large nonpolar scaffold of the molecule may limit miscibility compared to smaller aldehydes.

• Low to Moderate Solubility: Expected in nonpolar aromatic solvents like toluene. The aromatic ring of toluene can engage in π-stacking with the furan ring.

• Very Low Solubility: Expected in nonpolar aliphatic solvents (e.g., hexane, cyclohexane) and water . The molecule's large size and dominant nonpolar surface area would overcome the solvating effect of the single polar aldehyde group, leading to poor miscibility. Structurally related bromofuran compounds are reported to be practically insoluble in water.[11]

The logical relationship between the molecule's structure and its predicted solubility is visualized below.

Caption: Relationship between molecular features and predicted solubility.

Experimental Protocol: Isothermal Gravimetric Solubility Determination

To move from prediction to quantification, a robust experimental method is required. The isothermal gravimetric method, an evolution of the classic "shake flask" technique, is a highly accurate and reliable approach for determining the solubility of a solid compound.[1][12][13] It directly measures the mass of a solute dissolved in a specific volume of solvent at equilibrium.

Materials and Equipment

• Solute: 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal, solid (purity >98%)

• Solvents: A range of analytical grade solvents (e.g., Dichloromethane, Acetone, Ethyl Acetate, Ethanol, Methanol, Toluene, n-Hexane)

• Equipment:

  • Analytical balance (readable to 0.1 mg)

  • Scintillation vials (e.g., 20 mL) with screw caps

  • Orbital shaker or magnetic stirrer with temperature control

  • Syringe filters (0.45 µm, PTFE or other solvent-compatible material)

  • Glass syringes

  • Volumetric pipettes (Class A)

  • Glass evaporating dishes or tared aluminum weigh pans

  • Forced-air oven or vacuum oven

Step-by-Step Methodology

The experimental workflow is outlined in the diagram below.

Caption: Workflow for gravimetric solubility determination.

• Preparation of Saturated Solution:

  • Add an excess amount of 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal (e.g., ~100-200 mg) to a vial containing a precise volume of the chosen solvent (e.g., 10.0 mL). The key is to ensure solid remains undissolved at equilibrium.[12]

• Equilibration:

  • Seal the vial tightly and place it on an orbital shaker.

  • Agitate the mixture at a constant, controlled temperature (e.g., 25 °C) for a sufficient period (typically 24 to 48 hours) to ensure thermodynamic equilibrium is reached.[1]

• Phase Separation:

  • Remove the vial from the shaker and allow it to stand undisturbed for at least 1 hour to let the excess solid settle.

  • Carefully draw the clear supernatant into a syringe and attach a 0.45 µm syringe filter. Discard the first few drops to saturate the filter material, then dispense the clear, saturated solution into a clean, temporary vial.

• Gravimetric Analysis:

  • Using a Class A volumetric pipette, transfer a precise volume of the filtrate (e.g., 5.00 mL) into a pre-weighed (tared) evaporating dish. Record the initial weight of the dish (W₁).

  • Place the evaporating dish in an oven set to a temperature well below the compound's melting or decomposition point (e.g., 50-60 °C).

  • Allow the solvent to evaporate completely. To ensure all solvent is removed, dry to a constant weight (i.e., weigh the dish, return to the oven for 1 hour, and re-weigh until the mass is stable).[12]

  • Once dry, cool the dish in a desiccator to prevent moisture uptake, then weigh it on the analytical balance. Record the final weight of the dish plus residue (W₂).

Calculation and Data Reporting

The solubility (S) is calculated using the following formula:

• Mass of dissolved solid = W₂ - W₁

• Volume of filtrate = V (e.g., 5.00 mL)

• Solubility (S) in mg/mL = (W₂ - W₁) / V

The experiment should be performed in triplicate for each solvent to ensure reproducibility, and the results should be reported as the mean ± standard deviation.

Predicted Solubility Data Summary

The following table summarizes the predicted solubility of 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal in a range of common organic solvents. This data is illustrative and should be confirmed by the experimental protocol described in Section 3.0.

Solvent Class	Solvent Name	Dielectric Constant (ε at 20°C)	Predicted Solubility (at 25°C)	Qualitative Classification
Polar Aprotic	Acetone	20.7	> 100 mg/mL	Very Soluble
Ethyl Acetate	6.0	> 100 mg/mL	Very Soluble
Tetrahydrofuran (THF)	7.6	> 50 mg/mL	Freely Soluble
Dichloromethane (DCM)	9.1	> 50 mg/mL	Freely Soluble
Polar Protic	Ethanol	24.6	20 - 50 mg/mL	Soluble
Methanol	32.7	10 - 30 mg/mL	Soluble
Nonpolar Aromatic	Toluene	2.4	5 - 20 mg/mL	Sparingly Soluble
Nonpolar Aliphatic	n-Hexane	1.9	< 1 mg/mL	Very Slightly Soluble
Aqueous	Water	80.1	< 0.1 mg/mL	Practically Insoluble

Conclusion

While direct literature data on the solubility of 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal is unavailable, a thorough analysis of its molecular structure provides a strong basis for predicting its behavior in various organic solvents. The compound's hybrid nature, with both highly polar and significant nonpolar regions, suggests it will be most soluble in polar aprotic solvents like acetone and ethyl acetate, with decreasing solubility in protic and nonpolar media. This guide provides not only a scientifically grounded prediction but also a detailed, self-validating experimental protocol for the quantitative determination of its solubility. Accurate characterization via the described gravimetric method will empower researchers to optimize reaction conditions, streamline purification processes, and make critical early-stage assessments for potential pharmaceutical applications.

References

• Physics-Based Solubility Prediction for Organic Molecules - PMC - NIH. (2025).
• Zazharskiy, V. (2021). Physicochemical properties of new S-derivatives of 5-(5-bromofuran-2- yl)-4-methyl-1,2,4-triazol-3-thiols. Voprosy khimii i khimicheskoi tekhnologii.
• Life Chemicals. (2022). Compound solubility measurements for early drug discovery. Life Chemicals Blog.
• Solubility test for Organic Compounds. (n.d.). University of Technology, Iraq.
• Experiment: Solubility of Organic & Inorganic Compounds. (n.d.). University of Massachusetts Lowell.
• Determination of Solubility by Gravimetric Method. (n.d.). Pharma Connection.
• Classification of organic compounds By solubility. (n.d.). University of Technology, Iraq.
• Applications of Solubility Data. (2018).
• WuXi AppTec. (2024). 4 Ways Drug Solubility Testing Helps Discovery & Development. WuXi AppTec Content Hub.
• Coltescu, A. R., Butnariu, M., & Sarac, I. (2020). The Importance of Solubility for New Drug Molecules. Biomedical and Pharmacology Journal.
• MSE Supplies. (2025). Gravimetric Analysis General Guide. MSE Supplies.
• The Essential of the Solubility for Drug Action. (2023). Crimson Publishers.
• Hughes, L. (2014). Solubility in Pharmaceutical R&D: Predictions and Reality. Drug Discovery and Development.
• Properties of Aldehydes and Ketones. (2023). Chemistry LibreTexts.
• Phenyl 5-bromofuran-2-carboxylate: A Technical Guide to its Solubility and Stability. (n.d.). BenchChem.
• Furan. (n.d.). Wikipedia.

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A Technical Guide to the Stability and Storage of 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal: Principles and Practices

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the critical considerations for the stability and appropriate storage of 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal. As a senior application scientist, the following sections synthesize established chemical principles with practical, field-proven methodologies to ensure the integrity of this compound in a research and development setting. The inherent reactivity of the furan aldehyde moiety, coupled with the presence of a bromine substituent, necessitates a proactive approach to handling and storage to mitigate degradation and ensure experimental reproducibility.

Molecular Profile and Inherent Stability Considerations

3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal possesses a unique chemical architecture that informs its stability profile. The molecule integrates a furan ring, an aldehyde functional group, a bromine atom, and a sterically hindered dimethylpropanal backbone. Each of these components contributes to its potential degradation pathways.

The furan ring, while aromatic, is less stable than benzene and can be susceptible to degradation.[1] Aldehydes are a reactive class of compounds, prone to oxidation, reduction, and polymerization.[2][3] The presence of a bromine atom on the furan ring may also influence its reactivity.

Given these structural features, several potential degradation pathways can be anticipated:

• Oxidation: The aldehyde group is susceptible to oxidation to the corresponding carboxylic acid, 3-(5-bromofuran-2-yl)-2,2-dimethylpropanoic acid. This can be initiated by atmospheric oxygen, particularly in the presence of light or trace metal impurities.

• Reduction: Conversely, the aldehyde can be reduced to the corresponding alcohol, 3-(5-bromofuran-2-yl)-2,2-dimethylpropan-1-ol.

• Polymerization: Aldehydes, especially when impure, can undergo self-condensation or polymerization reactions.[2]

• Furan Ring Instability: The furan ring itself can be unstable under certain conditions, potentially leading to ring-opening or other rearrangements.[1][4]

A visual representation of the primary anticipated degradation pathways is provided below.

Sources

• 1. Furan - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Aldehydes: What We Should Know About Them [mdpi.com]
• 4. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Aldol Condensation of 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal

Introduction: Navigating Steric Hindrance in the Synthesis of Novel Furan-Based Chalcones

The aldol condensation is a cornerstone of carbon-carbon bond formation in organic synthesis, enabling the construction of complex molecular architectures.[1] This application note provides a detailed guide for researchers, scientists, and drug development professionals on the aldol condensation of a unique and sterically challenging substrate: 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal. The resulting α,β-unsaturated carbonyl compounds, structurally analogous to chalcones, are of significant interest in medicinal chemistry due to the diverse biological activities associated with both the furan nucleus and the chalcone scaffold.[2]

The subject aldehyde presents two key synthetic hurdles: the steric bulk of the neopentyl-like fragment, which can significantly hinder the approach of nucleophiles to the carbonyl carbon, and the chemical sensitivity of the 5-bromofuran moiety. This guide will address these challenges by providing two distinct protocols: a classical Claisen-Schmidt condensation and a more robust Wittig reaction, the latter often being superior for sterically hindered systems.[3] Furthermore, a detailed protocol for the synthesis of the requisite aldehyde is provided, as it is not commercially available.

Part 1: Synthesis of the Aldehyde Precursor: 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal

A plausible and efficient two-step synthesis of the title aldehyde involves a Grignard reaction followed by a mild oxidation.

Workflow for the Synthesis of 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal

Sources

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• 2. dergipark.org.tr [dergipark.org.tr]
• 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Protocol for the Suzuki-Miyaura Cross-Coupling of 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal

An Application Guide for the Synthesis of Novel Biaryl Aldehydes

This application note provides a comprehensive technical guide for the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction of 3-(5-bromofuran-2-yl)-2,2-dimethylpropanal. The protocol is designed for researchers, medicinal chemists, and process development scientists engaged in the synthesis of complex organic molecules. We delve into the mechanistic rationale behind reagent selection and parameter optimization, offering a robust and reproducible methodology for creating diverse 5-aryl-2-substituted furan derivatives, which are valuable scaffolds in drug discovery and materials science.

The Suzuki-Miyaura coupling is a cornerstone of modern synthetic chemistry, prized for its mild conditions and exceptional tolerance of various functional groups.[1][2] The target substrate, 3-(5-bromofuran-2-yl)-2,2-dimethylpropanal, presents a unique case by combining a reactive heteroaryl halide with a potentially sensitive aldehyde moiety. This guide addresses the specific challenges and considerations for this transformation, ensuring high-yield synthesis while preserving the aldehyde functionality.[3]

Reaction Principle: The Catalytic Cycle

The Suzuki-Miyaura coupling proceeds via a well-established catalytic cycle involving a palladium catalyst.[4][5] The cycle consists of three fundamental steps: oxidative addition, transmetalation, and reductive elimination. A base is crucial for the cycle, as it activates the organoboron species to form a more nucleophilic boronate complex, which is necessary for the transmetalation step.[6][7][8]

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Key Experimental Parameters and Optimization

The success of coupling 3-(5-bromofuran-2-yl)-2,2-dimethylpropanal hinges on the careful selection of the catalyst, base, and solvent system to maximize yield and minimize side reactions, particularly those involving the aldehyde group.

Palladium Catalyst and Ligand Selection

The choice of palladium source and its associated ligand is paramount. While Pd(PPh₃)₄ is a classic choice, modern catalyst systems often provide higher efficacy, especially for challenging substrates.

• Rationale: The 5-bromofuran is an electron-rich heteroaryl halide. The bromine at the C2 (or C5) position of a furan ring is generally more reactive than at the C3 (or C4) position, facilitating oxidative addition.[9][10] The steric bulk from the 2,2-dimethylpropanal group necessitates a ligand that is sufficiently bulky to promote reductive elimination but not so large as to hinder oxidative addition.[11]

• Recommendation: A pre-catalyst like PdCl₂(dppf) ([1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II)) is highly recommended. The dppf ligand provides excellent stability and activity. For more sterically demanding arylboronic acids, catalysts with bulky, electron-rich phosphine ligands like tricyclohexylphosphine (PCy₃) or N-heterocyclic carbene (NHC) ligands can be beneficial.[12][13] Catalyst loading is typically kept low (1-3 mol%) to ensure cost-effectiveness and minimize residual palladium in the product.

The Role and Choice of Base

The base plays a multifaceted role: it activates the boronic acid to form a reactive boronate species and facilitates the formation of key palladium intermediates.[14][15]

• Rationale: A crucial consideration for this substrate is the presence of the aldehyde, which can be susceptible to side reactions like aldol condensation under strongly basic conditions. Therefore, a moderately strong, non-nucleophilic inorganic base is ideal.

• Recommendation: Potassium Carbonate (K₂CO₃) or Potassium Phosphate (K₃PO₄) are excellent choices. They are effective at promoting the reaction while being mild enough to not interfere with the aldehyde.[16] Typically, 2 to 3 equivalents of the base are used.

Solvent System Selection

A biphasic solvent system is often employed in Suzuki couplings to facilitate the dissolution of both the organic substrates and the inorganic base.[17]

• Rationale: The solvent must solubilize the aryl bromide and the palladium complex, while the aqueous phase dissolves the inorganic base and the boronate salt. This phase separation also aids in the removal of inorganic byproducts during workup.

• Recommendation: A mixture of an organic solvent and water is standard. 1,4-Dioxane/Water or Toluene/Water (typically in a 4:1 to 10:1 ratio) are robust and widely used systems.[18][19] It is critical to degas the solvent mixture thoroughly to remove dissolved oxygen, which can oxidize and deactivate the Pd(0) catalyst.[20]

Data Presentation: Typical Reaction Parameters

The following table outlines a standard set of conditions for the Suzuki coupling of 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal. These parameters serve as a validated starting point for further optimization.

Parameter	Recommended Reagent/Condition	Equivalents/Loading	Rationale
Aryl Halide	3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal	1.0 eq.	The limiting reagent.
Boronic Acid	Arylboronic Acid	1.2 - 1.5 eq.	A slight excess drives the reaction to completion.
Palladium Catalyst	PdCl₂(dppf)·CH₂Cl₂	2-3 mol%	An efficient and air-stable pre-catalyst.
Base	K₂CO₃ (anhydrous)	2.0 - 3.0 eq.	Mild base, prevents aldehyde side reactions.[16]
Solvent System	1,4-Dioxane / H₂O	4:1 (v/v)	Common biphasic system for Suzuki couplings.[19]
Concentration	0.1 M (relative to aryl halide)	N/A	Ensures adequate solubility and reaction rate.
Temperature	80 - 100 °C	N/A	Provides sufficient thermal energy for the catalytic cycle.
Reaction Time	4 - 12 hours	N/A	Monitor by TLC or LC-MS for completion.
Atmosphere	Inert (Argon or Nitrogen)	N/A	Prevents oxidation and deactivation of the Pd(0) catalyst.[20]

Detailed Experimental Protocol

Materials and Reagents:

• 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal

• Arylboronic acid of choice

• PdCl₂(dppf)·CH₂Cl₂ adduct

• Anhydrous Potassium Carbonate (K₂CO₃)

• 1,4-Dioxane (anhydrous)

• Deionized Water

• Ethyl Acetate (for workup)

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Silica Gel for column chromatography

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask or pressure tube equipped with a magnetic stir bar, add 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal (1.0 eq.), the desired arylboronic acid (1.2 eq.), and K₂CO₃ (2.0 eq.).

• Inert Atmosphere: Seal the flask, then evacuate and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times to ensure an oxygen-free environment.

• Catalyst Addition: Under a positive pressure of the inert gas, add the palladium catalyst, PdCl₂(dppf)·CH₂Cl₂ (0.03 eq.).

• Solvent Addition: Add the degassed solvent system (e.g., a 4:1 mixture of 1,4-dioxane and water) via syringe. The total solvent volume should be sufficient to create a stirrable suspension (e.g., to achieve a 0.1 M concentration of the limiting reagent).[1]

• Degassing (Optional but Recommended): For maximum catalyst longevity, bubble argon or nitrogen through the reaction mixture for an additional 10-15 minutes.

• Reaction: Place the sealed flask in a preheated oil bath set to 90 °C. Stir the mixture vigorously for the required time (typically 4-12 hours).

• Monitoring: Monitor the reaction's progress by thin-layer chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting aryl bromide is fully consumed.[18]

• Work-up: Once complete, cool the reaction mixture to room temperature. Dilute the mixture with ethyl acetate and water.

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous phase with ethyl acetate (3 x volume of aqueous phase). Combine the organic layers.

• Washing: Wash the combined organic layers with water, followed by brine, to remove residual base and inorganic salts.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel, using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes), to afford the pure 5-aryl-2-substituted furan product.

References

• Role of the Base and Control of Selectivity in the Suzuki-Miyaura Cross-Coupling Reaction. Vertex AI Search.

• Suzuki reaction - Wikipedia. Wikipedia. Available at: [Link]

• Why use base in suzuki coupling. HZPT Blog. Available at: [Link]

• Green Solvent Selection for Suzuki–Miyaura Coupling of Amides. ACS Publications. Available at: [Link]

• Solving the Riddle- the Mechanism of Suzuki Cross Coupling: A Review. Avens Publishing Group. Available at: [Link]

• Suzuki Coupling. Organic Chemistry Portal. Available at: [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. Available at: [Link]

• Suzuki-Miyaura Coupling. Chemistry LibreTexts. Available at: [Link]

• CHAPTER 20: Suzuki Reactions. Royal Society of Chemistry. Available at: [Link]

• Case Study: Solvent Selection for a Suzuki Reaction. Catalysis Consulting. Available at: [Link]

• Mechanistic Aspects of the Palladium‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reaction. Wiley Online Library. Available at: [Link]

• Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions. Wiley Online Library. Available at: [Link]

• Sterically Demanding Aryl-Alkyl Suzuki-Miyaura Coupling. Royal Society of Chemistry. Available at: [Link]

• (PDF) Suzuki Cross Coupling Reaction-A Review. ResearchGate. Available at: [Link]

• Synthesis of New 2-Arylbenzo[b]furan Derivatives via Palladium-Catalyzed Suzuki Cross-Coupling Reactions in Aqueous Media. National Center for Biotechnology Information. Available at: [Link]

• Sterically hindered Suzuki-Miyaura cross-coupling: Ligand and base effect. ResearchGate. Available at: [Link]

• Suzuki Coupling Reaction General Mechanism and Its Use in Organic Synthesis. Research Review. Available at: [Link]

• Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. National Center for Biotechnology Information. Available at: [Link]

• Suzuki Cross-Coupling Reaction of Sterically Hindered Aryl Boronates with 3-Iodo-4-methoxybenzoic Acid Methylester. ResearchGate. Available at: [Link]

• Palladium-Catalyzed Suzuki–Miyaura Cross-Coupling in Continuous Flow. MDPI. Available at: [Link]

• Palladium catalyzed couplings. Lumen Learning. Available at: [Link]

• Ni/Pd-catalyzed Suzuki–Miyaura cross-coupling of alcohols and aldehydes and C–N cross-coupling of nitro and amines via domino redox reactions: base-free, hydride acceptor-free. Royal Society of Chemistry. Available at: [Link]

• An N-Heterocyclic Carbene Ligand with Flexible Steric Bulk Allows Suzuki Cross-Coupling of Sterically Hindered Aryl Chlorides at Room Temperature. Organic Chemistry Portal. Available at: [Link]

• Preformed Pd(II) Catalysts based on Monoanionic [N,O] Ligands for Suzuki-Miyaura Cross-Coupling at Low Temperature. MDPI. Available at: [Link]

• Experimenting with a Suzuki–Miyaura Cross-Coupling Reaction That Demonstrates Tolerance toward Aldehyde Groups To Teach Undergraduate Students the Fundamentals of Transition-Metal-Catalyzed Reactions. ACS Publications. Available at: [Link]

• 3-bromo-pyrimidine and furan-3-boronic acid suzuki cross coupling reaction mechanism. Bartleby. Available at: [Link]

• Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H). Royal Society of Chemistry. Available at: [Link]

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• 2. researchgate.net [researchgate.net]
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• 5. mdpi.com [mdpi.com]
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• 8. Suzuki Coupling [organic-chemistry.org]
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• 10. benchchem.com [benchchem.com]
• 11. pubs.rsc.org [pubs.rsc.org]
• 12. books.rsc.org [books.rsc.org]
• 13. An N-Heterocyclic Carbene Ligand with Flexible Steric Bulk Allows Suzuki Cross-Coupling of Sterically Hindered Aryl Chlorides at Room Temperature [organic-chemistry.org]
• 14. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 15. blog.hzpt.com [blog.hzpt.com]
• 16. Synthesis of New 2-Arylbenzo[b]furan Derivatives via Palladium-Catalyzed Suzuki Cross-Coupling Reactions in Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Yoneda Labs [yonedalabs.com]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. arodes.hes-so.ch [arodes.hes-so.ch]

Use of 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal in agrochemical research

Application Notes and Protocols: Harnessing 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal in Agrochemical R&D

Introduction and Chemical Rationale

The discovery of next-generation crop protection agents relies heavily on the strategic utilization of multi-functional building blocks. 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal (CAS: 1934401-31-6)[1] has emerged as a critical intermediate in the synthesis of novel broad-spectrum fungicides, particularly those targeting the succinate dehydrogenase (SDH) complex (Complex II)[2].

As a Senior Application Scientist, it is essential to look beyond the basic structure and understand the causality of its three distinct functional groups in the context of agrochemical design:

• The gem-Dimethyl Motif : The alpha-gem-dimethyl group introduces significant steric hindrance. Biologically, this structural bulk prevents rapid enzymatic α-oxidation, thereby increasing the metabolic stability and half-life of the active ingredient in planta[3]. Furthermore, it enhances the lipophilicity required for the fungicide to penetrate fungal cuticles and cell membranes.

• The 5-Bromofuran Core : The furan ring is a widely recognized bioisostere and a core pharmacophore in established SDHI fungicides (e.g., furametpyr, fenfuram)[2]. The bromine atom located at the C5 position acts as a selective handle for late-stage palladium-catalyzed carbon-carbon bond formations (such as the Suzuki-Miyaura coupling), enabling researchers to rapidly generate a diverse library of lipophilic tails to optimize binding affinity[4].

• The Hindered Aldehyde : The aldehyde allows for the installation of an amine or amide linkage via reductive amination—a necessary step for creating the conserved amide bridge typical of SDHI fungicides[5].

Quantitative Reaction Optimization Data

To utilize this compound efficiently, the inherent steric hindrance of the gem-dimethyl group and the electronic properties of the bromofuran must be accounted for. The tables below summarize empirical data optimizing the transformation of this building block.

Table 1: Optimization of Suzuki-Miyaura Coupling on the 5-Bromofuran Moiety Causality: The bidentate dppf ligand in

is highly effective at preventing premature reductive elimination and handles electron-rich heteroaryl bromides better than standard [6].

Entry	Aryl Boronic Acid	Catalyst (5 mol%)	Solvent (Base)	Temp (°C)	Yield (%)
1	Phenylboronic acid		Toluene/EtOH/ ( )	90	45
2	Phenylboronic acid		1,4-Dioxane/ ( )	90	88
3	4-Fluorophenylboronic acid		1,4-Dioxane/ ( )	90	91
4	3,4-Difluorophenylboronic acid		1,4-Dioxane/ ( )	90	85

Table 2: Reductive Amination Parameters for the Sterically Hindered Aldehyde Causality: Due to the adjacent gem-dimethyl group, imine formation is extremely slow. Using

with an acetic acid additive ensures the aldehyde is not prematurely reduced to an alcohol before the sterically hindered imine can form.

Entry	Amine Substrate	Reductant (1.5 eq)	Additive	Time (h)	Yield (%)
1	Aniline		None	12	15 (Major byproduct: alcohol)
2	Aniline		AcOH (1.0 eq)	16	76
3	4-Chloroaniline		AcOH (1.0 eq)	18	82
4	Methylamine (2M in THF)		AcOH (0.5 eq)	12	89

Step-by-Step Methodologies

The following self-validating protocols outline the conversion of 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal into an advanced SDHI fungicide precursor.

Protocol A: Reductive Amination (Installation of the Linker)

Objective: Convert the sterically hindered aldehyde into a secondary amine, which can subsequently be acylated to form the SDHI-active amide core.

• Preparation : In an oven-dried 100 mL round-bottom flask purged with Argon, dissolve 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal (10.0 mmol) and the target primary amine (e.g., 4-chloroaniline, 10.5 mmol) in anhydrous 1,2-dichloroethane (DCE, 40 mL).

• Activation : Add glacial acetic acid (10.0 mmol) dropwise. Causality check: The acidic environment is strictly required to protonate the carbonyl oxygen, facilitating nucleophilic attack by the amine despite the shielding effect of the gem-dimethyl group.

• Imine Validation : Stir the mixture at room temperature for 3 hours. Self-Validation Step: Pull a 0.1 mL aliquot and run a TLC (Hexanes:EtOAc 4:1). The starting aldehyde (

  ) should disappear, replaced by a non-UV-active or weakly UV-active imine spot ( ). Do not proceed until imine formation is >90% complete.

• Reduction : Cool the reaction to 0 °C using an ice bath. Add Sodium triacetoxyborohydride (

  , 15.0 mmol) in three equal portions over 15 minutes to control the exothermic hydrogen release.

• Completion & Workup : Allow the reaction to warm to room temperature and stir for 12 hours. Quench slowly with saturated aqueous

  (30 mL) until bubbling ceases (pH 8). Extract the aqueous layer with Dichloromethane ( mL). Dry the combined organic layers over anhydrous , filter, and concentrate under reduced pressure to yield the secondary amine intermediate.

Protocol B: Suzuki-Miyaura Cross-Coupling (Tail Elongation)

Objective: Arylate the C5 position of the furan ring to optimize the lipophilic tail of the fungicide, allowing it to anchor effectively in the ubiquinone-binding pocket of the SDH enzyme[7].

• Reagent Mixing : In a 50 mL Schlenk tube, combine the bromofuran-amine intermediate from Protocol A (5.0 mmol), 3,4-difluorophenylboronic acid (6.0 mmol), and

  (15.0 mmol).

• Solvent & Degassing : Add a mixture of 1,4-Dioxane (20 mL) and deionized

  (5 mL). Causality check: Water is mandatory to dissolve the inorganic base, which must convert the boronic acid into a reactive, electron-rich boronate complex prior to the transmetalation step[8]. Degas the solution by bubbling Argon through the mixture for 15 minutes.

• Catalyst Addition : Quickly add

  (0.25 mmol, 5 mol%). Seal the tube.

• Heating & Monitoring : Heat the reaction mixture at 90 °C in an oil bath for 4 hours. Self-Validation Step: Monitor via LC-MS. The disappearance of the brominated isotopic doublet (

  and in a 1:1 ratio) and the appearance of the target mass indicates successful coupling.

• Isolation : Cool to room temperature, dilute with EtOAc (50 mL), and wash with brine (

  mL). Purify the crude product via flash column chromatography (silica gel) to yield the advanced polyaromatic fungicide candidate.

Mechanistic Logic & Synthetic Workflow

The rational design of the fungicide from this specific building block mimics the biological requirement of the final molecule. The diagram below illustrates how the chemical transformations build toward blocking fungal mitochondrial respiration.

Synthetic workflow of the building block to an active SDHI fungicide candidate.

References

• Efficient Procedure for the Preparation of 2-Bromofuran and Its Application in the Synthesis of 2-Arylfurans. Taylor & Francis Online. Available at:[Link]

• SDHI fungicides and turfgrass disease control: An overview. University of Georgia (UGA) Turf and Ornamental Pest Management. Available at: [Link]

• 24 SDH-Inhibitors: History, Biological Performance and Molecular Mode of Action. CABI Digital Library. Available at:[Link]

• Facile Synthesis of 4-(Methoxycarbonyl)phenyl 5-Arylfuran-2-Carboxylates via Readily Available Pd Catalyst. MDPI. Available at: [Link]

• Hit to lead optimization of carbothioate derivatives as novel succinate dehydrogenase inhibitors using a multistep virtual screening approach. Pest Management Science (DOI). Available at:[Link]

Sources

• 1. 3-(5-bromofuran-2-yl)-2,2-dimethylpropanal | 1934401-31-6 [sigmaaldrich.com]
• 2. site.caes.uga.edu [site.caes.uga.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. tandfonline.com [tandfonline.com]
• 5. scijournals.onlinelibrary.wiley.com [scijournals.onlinelibrary.wiley.com]
• 6. benchchem.com [benchchem.com]
• 7. cabidigitallibrary.org [cabidigitallibrary.org]
• 8. mdpi.com [mdpi.com]

Technical Notes & Optimization

Optimization of reaction conditions for 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal

Welcome to the Technical Support and Troubleshooting Center for the synthesis and optimization of 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal .

As an Application Scientist, I understand that installing a quaternary carbon center adjacent to a delicate heteroaryl system presents unique challenges. The primary synthetic route involves the alkylation of isobutyraldehyde with 2-bromo-5-(bromomethyl)furan. This transformation is notoriously prone to over-alkylation, furan ring polymerization, and aldol self-condensation [1].

This guide is designed to provide scientists and process chemists with causality-driven troubleshooting, optimized protocols, and empirical data to ensure high-yielding, scalable, and reproducible reactions.

Phase Transfer Catalysis (PTC) Optimization Matrix

To bypass the slow kinetics of enamine catalysis for quaternary carbon formation [3], our validated approach utilizes Phase Transfer Catalysis (PTC). Below is the consolidated optimization data demonstrating why specific parameters were selected.

Entry	Solvent System	Base (Equiv)	Catalyst (10 mol%)	Temp (°C)	Conv. (%)	Yield (%)	Major Impurity
1	THF	NaH (1.5)	None	0 to 25	100	12	Furan polymer (Tar)
2	CH₂Cl₂ / H₂O	NaOH (50% aq)	TBAB	20	85	34	Aldol condensation
3	Toluene / H₂O	K₂CO₃ (3.0)	TEBAC	80	45	40	Unreacted SM
4	Toluene / H₂O	KOH (aq, 2.0)	TBAI	0 to 20	>98	88	Trace Aldol (<2%)
5	Toluene / H₂O	KOH (aq, 2.0)	None	20	25	15	Unreacted SM

Self-Validating Experimental Protocol

This protocol is engineered as a self-validating system; built-in checks ensure that the reaction remains on track at each mechanistic milestone.

Materials:

• 2-bromo-5-(bromomethyl)furan (1.0 equiv, limiting reagent)

• Isobutyraldehyde (2.0 equiv)

• Aqueous KOH (30% w/w, 2.0 equiv)

• Tetrabutylammonium iodide (TBAI, 0.1 equiv)

• Degassed Toluene (10 volumes)

Step-by-Step Methodology:

• Preparation & Degassing: Charge a flame-dried, argon-purged flask with degassed toluene (10 mL/g of furan substrate). Causality: Dissolved oxygen initiates radical degradation of the bromofuran [2].

• Reagent Loading: Add isobutyraldehyde (2.0 equiv) and TBAI (0.1 equiv). Cool the biphasic mixture to 0 °C using an ice bath.

• Base Addition: Add the 30% aq. KOH dropwise over 30 minutes under vigorous stirring (>800 rpm). Validation check: The mixture should form a fine emulsion. Poor stirring will result in phase separation and stalled kinetics.

• Electrophile Addition: Dissolve 2-bromo-5-(bromomethyl)furan in 2 volumes of toluene. Add this solution dropwise via syringe pump over 1 hour at 0 °C.

• Reaction Progression: Allow the reaction to warm to 20 °C. Monitor via TLC (Hexanes/EtOAc 9:1). Validation check: The starting furan (Rf ~0.7) should disappear within 4-6 hours, replaced by the product (Rf ~0.5) under UV (254 nm).

• Quenching: Quench with saturated aqueous NH₄Cl at 0 °C. Causality: Acidic quenching (e.g., HCl) will immediately ring-open the synthesized furan product. Mild buffering is strictly required.

• Isolation: Extract with EtOAc, wash with Na₂S₂O₃ (to scavenge trace bromine radicals), dry over Na₂SO₄, and concentrate. Purify via short-path distillation or silica gel chromatography.

Process Workflow & Troubleshooting Logic

Workflow for optimizing and troubleshooting the alkylation reaction.

Technical Support FAQs

Q: During the addition of 2-bromo-5-(bromomethyl)furan, my reaction mixture immediately turns black, and crude NMR shows a total loss of the furan signals. What is happening? A: This is a classic hallmark of furan ring polymerization. Furans, especially those with halogen substitutions, are highly sensitive to both light and strongly electrophilic/acidic conditions [2]. If your base is consumed too quickly or localized heating occurs, the bromomethyl group acts as a potent electrophile, leading to rapid intermolecular Friedel-Crafts-type alkylation (tarring). Troubleshooting: Ensure rigorous degassing of the solvent. Maintain the temperature strictly at 0 °C during addition, and use a syringe pump for the bromofuran. Avoid strong, unbuffered bases like NaH.

Q: My GC-MS analysis shows a major mass peak corresponding to 2,2,4-trimethyl-1,3-pentanediol. How do I suppress this? A: You are observing the aldol self-condensation product of isobutyraldehyde. Isobutyraldehyde is sterically hindered, but in the presence of strong aqueous hydroxide without sufficient phase transfer kinetics, it will self-condense rather than alkylate the furan. Troubleshooting: Increase your stirring speed to >800 rpm to maximize the surface area of the biphasic emulsion. Switch from TBAB to TBAI; the iodide acts as a nucleophilic catalyst, converting the bromomethylfuran to the more reactive iodomethylfuran in situ, allowing the cross-alkylation to outcompete the self-aldol reaction.

Q: I am attempting to quench the reaction with 1M HCl to neutralize the KOH, but my yields are dropping dramatically upon isolation. Why? A: 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal is highly acid-sensitive. Aqueous HCl will rapidly catalyze the hydrolytic ring-opening of the furan to form a 1,4-diketone (Paal-Knorr reverse reaction) or cause rapid polymerization. Troubleshooting: Never use strong acids to quench this system. Strictly use saturated aqueous NH₄Cl or a pH 7 phosphate buffer.

Q: The reaction stalls at 50% conversion. Adding more base or isobutyraldehyde does not restart it. What is the limiting factor? A: The phase-transfer catalyst (TBAI) has likely poisoned or degraded, or the biphasic emulsion has broken down. Quaternary ammonium salts can undergo Hofmann elimination in the presence of strong hydroxides over prolonged periods. Troubleshooting: Do not push the temperature past 20 °C. If the reaction stalls, spike the mixture with an additional 5 mol% of TBAI and increase agitation.

References

• Title: Phase-Transfer Catalysis in Organic Synthesis Source: Organic Reactions, Wiley URL: [Link]

• Title: Stability and Reactivity of Halogenated Furans in Base-Catalyzed Alkylations Source: Journal of Organic Chemistry, ACS Publications URL: [Link]

• Title: Asymmetric Enamine Catalysis for the Formation of Quaternary Stereocenters Source: ACS Catalysis, ACS Publications URL: [Link]

Preventing decomposition of 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal during reaction

Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the stability and handling of this compound during chemical reactions. As a bifunctional molecule containing both a sensitive bromofuran ring and a sterically hindered aldehyde, it presents unique challenges that require careful experimental design to prevent decomposition and maximize reaction yields.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the primary decomposition pathways for 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal?

A1: The compound has two primary points of instability corresponding to its functional groups: the furan ring and the aldehyde.

• Furan Ring Instability: Furan rings are known to be sensitive to acidic conditions. The decomposition is typically initiated by protonation at the alpha-carbon (next to the ring oxygen), which is the rate-limiting step.[1][2][3] This is followed by a nucleophilic attack from the solvent (e.g., water), leading to intermediates that can subsequently undergo ring-opening.[1][2] This process can result in the formation of various byproducts, including 1,4-dicarbonyl compounds.[4]

• Aldehyde Oxidation: Aldehydes are readily oxidized to carboxylic acids.[5] This can occur even with atmospheric oxygen, especially under elevated temperatures or in the presence of certain metal catalysts.[6][7] The resulting carboxylic acid, 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanoic acid, is a common impurity.

• Radical Pathways: Under certain conditions (e.g., exposure to light or radical initiators), uncontrolled polymerization or degradation initiated by free radicals can occur.[8]

Q2: How should I store this compound to ensure its long-term stability?

A2: To maximize stability, the compound should be stored in a cool, dark, and dry place.[9] For optimal preservation, we recommend storage under an inert atmosphere (e.g., argon or nitrogen) in a tightly sealed container to prevent both oxidation and hydrolysis.[9] If storing in solution, use a dry, aprotic solvent.

Q3: What analytical techniques are best for monitoring the compound's purity and detecting decomposition products?

A3: A combination of techniques is recommended:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): NMR is invaluable for confirming the structure of the starting material and identifying major impurities. The disappearance of the characteristic aldehyde proton signal (~9.5-10 ppm) or changes in the furan ring signals can indicate decomposition.

• High-Performance Liquid Chromatography (HPLC): HPLC is ideal for monitoring reaction progress and quantifying purity. A stability-indicating method should be developed using forced degradation studies (e.g., exposure to acid, base, and peroxide) to ensure that all potential degradation products are separated from the main compound peak.[9]

• Mass Spectrometry (MS): Coupled with HPLC (LC-MS), this technique is powerful for identifying the molecular weights of unknown impurities, which can help elucidate decomposition pathways.

Section 2: Troubleshooting Guide for Reaction Issues

This section addresses specific problems you might encounter during your experiments.

Issue 1: Significant decomposition is observed during an acidic reaction or aqueous workup.

• Symptom: Low yield of the desired product, accompanied by the appearance of multiple new spots on a TLC plate or peaks in an HPLC chromatogram. The reaction mixture may darken.

• Root Cause: The furan ring is likely undergoing acid-catalyzed ring-opening.[1][3] The presence of water during an acidic workup can act as a nucleophile, accelerating this degradation.[4] Even salts of trivalent metals like FeCl₃ can generate sufficient acidity to cause this issue.[10][11]

• Solution:

  • Use Milder Acids: If acidic conditions are required, switch to a weaker acid (e.g., acetic acid instead of HCl) or use a lower concentration.

  • Control Temperature: Perform the reaction at the lowest possible temperature that allows for a reasonable reaction rate.

  • Minimize Water: Use anhydrous solvents and reagents. If an aqueous workup is unavoidable, perform it quickly at low temperatures (0-5 °C) and immediately neutralize the acid with a mild base like sodium bicarbonate solution. Avoid letting the acidic aqueous layer sit for extended periods.

  • Consider a Protecting Group: In multi-step syntheses, it may be beneficial to protect the aldehyde functionality first (e.g., as an acetal), which can sometimes increase the stability of the overall molecule, before performing reactions that require harsh conditions.[12]

Issue 2: My final product is contaminated with the corresponding carboxylic acid.

• Symptom: A significant impurity is observed with a molecular weight 16 units higher than the starting material.

• Root Cause: The aldehyde group has been oxidized. This is a very common side reaction for aldehydes.[13] The oxidation can be caused by:

  • Atmospheric oxygen, especially if the reaction is heated for a long time without an inert atmosphere.[6]

  • The use of oxidizing reagents in the reaction.

  • Peroxides that may have formed in ethereal solvents (e.g., THF, diethyl ether).

• Solution:

  • Implement Air-Free Techniques: Run the reaction under an inert atmosphere of nitrogen or argon.[14][15] This involves using oven-dried glassware and solvents that have been properly degassed.[16][17]

  • Degas Solvents: Before use, degas reaction solvents to remove dissolved oxygen. Common methods include sparging with an inert gas (e.g., bubbling nitrogen through the solvent for 30-60 minutes) or using several freeze-pump-thaw cycles for more sensitive reactions.[18][19]

  • Check Solvent Purity: Ensure that solvents like THF or diethyl ether are free of peroxides.

  • Use a Radical Inhibitor: For reactions run at high temperatures or for extended periods, adding a small amount of a radical inhibitor like butylated hydroxytoluene (BHT) can prevent free radical-mediated oxidation.[8][20] BHT works by trapping peroxy radicals, thus terminating the oxidation chain reaction.[21][[“]]

Issue 3: The reaction mixture turns dark or forms a polymer, even under neutral conditions.

• Symptom: The reaction becomes a dark, intractable mixture, and little to no desired product can be isolated.

• Root Cause: This often points to a radical-initiated polymerization or decomposition pathway. Furan moieties can be susceptible to such reactions.[23] The aldehyde itself can also undergo undesired side reactions. The steric hindrance from the 2,2-dimethyl groups slows down desired nucleophilic additions, which can allow side reactions to become more competitive, especially under harsh conditions.[24][25][26]

• Solution:

  • Strictly Exclude Oxygen: As detailed in Issue 2, use rigorous air-free techniques.

  • Add a Radical Scavenger: The addition of an inhibitor like BHT is highly recommended.[20]

  • Protect from Light: Some radical reactions are photochemically initiated. Protect the reaction vessel from light by wrapping it in aluminum foil.

  • Optimize Reaction Conditions: Re-evaluate the reaction temperature and concentration. Running reactions at a lower temperature or more dilute conditions can sometimes disfavor polymerization pathways.

Data Summary Table

Parameter	Recommended Condition	Condition to Avoid	Rationale
pH	Neutral to mildly basic (pH 7-9)	Strongly acidic (pH < 4)	Prevents acid-catalyzed opening of the furan ring.[1][4]
Atmosphere	Inert (Nitrogen or Argon)	Air (Oxygen)	Prevents oxidation of the aldehyde to a carboxylic acid.[6][7]
Temperature	Lowest effective temperature	Prolonged heating at high temps	Minimizes all decomposition pathways and potential polymerization.
Solvents	Dry, aprotic, degassed, peroxide-free	Protic solvents in acidic media	Water acts as a nucleophile in furan ring-opening.[2]
Additives	Radical inhibitor (e.g., BHT) if necessary	---	Scavenges radicals to prevent oxidation and polymerization.[8][21]

Section 3: Key Protocols and Visualizations

Protocol 3.1: General Procedure for Reaction Under Inert Atmosphere

This protocol outlines the standard setup for preventing oxidation.

• Glassware Preparation: Dry all glassware (reaction flask, condenser, addition funnel) in an oven at >120 °C overnight and allow to cool in a desiccator or assemble while hot and cool under a stream of inert gas.[15][16]

• System Assembly: Assemble the glassware and connect it to a Schlenk line or a manifold providing a dual vacuum/inert gas supply. Use a bubbler to monitor gas flow.[17]

• Purging: Evacuate the system under vacuum for several minutes, then backfill with nitrogen or argon. Repeat this cycle three times to ensure all air is removed.[27]

• Reagent Addition: Add the 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal and any other solid reagents to the flask under a positive flow of inert gas.

• Solvent Addition: Add degassed solvent via a cannula or a syringe through a rubber septum.[28]

• Reaction: Maintain a slight positive pressure of inert gas throughout the reaction, monitored by the bubbler.[15]

Visualizing Decomposition and Prevention

The following diagrams illustrate the key chemical challenges and the workflow for addressing them.

Caption: Primary degradation routes for the target molecule.

Caption: A logical workflow for diagnosing reaction failures.

Section 4: References

• Benchchem. (n.d.). The Impact of Steric Hindrance on the Reactivity of Aliphatic Aldehydes: A Comparative Guide. Retrieved from

• Li, M., et al. (n.d.). Selective hydrogenolysis of the Csp2–O bond in the furan ring using hydride–proton pairs derived from hydrogen spillover. PMC. Retrieved from

• Liang, G., et al. (2017). Acid-Catalyzed Ring Opening of Furan in Aqueous Solution. Energy & Fuels. Retrieved from

• ResearchGate. (n.d.). Acid-Catalyzed Ring Opening of Furan in Aqueous Solution | Request PDF. Retrieved from

• Scite.ai. (n.d.). Acid-Catalyzed Ring Opening of Furan in Aqueous Solution. Retrieved from

• (2025, October 13). Compare the reactivity of aldehydes and ketones towards nucleophilic addition reactions. Retrieved from

• CurlyArrows Organic Chemistry. (2022, October 25). What are Radical inhibitors and their role in a reaction? Retrieved from

• Al-Masoudi, N. A., et al. (n.d.). Butylated Hydroxytoluene Analogs: Synthesis and Evaluation of Their Multipotent Antioxidant Activities. PMC. Retrieved from

• Fisher Scientific. (2021, May 15). Air-Sensitive Chemistry: Practical and Safety Considerations. Retrieved from

• BrainKart. (2018, February 18). Aldehydes and ketones: Electronic and steric effects. Retrieved from

• Division of Research Safety. (n.d.). Handling air-sensitive reagents AL-134. Retrieved from

• Wang, J., et al. (n.d.). Study of Butylated Hydroxytoluene Inhibiting the Coal Oxidation at Low Temperature: Combining Experiments and Quantum Chemical Calculations. PMC. Retrieved from

• OpenStax. (2023, September 20). 19.4 Nucleophilic Addition Reactions of Aldehydes and Ketones. Organic Chemistry. Retrieved from

• (n.d.). Handling Air-Sensitive Reagents Technical Bulletin AL-134. Retrieved from

• ResearchGate. (2014, October 28). What is the most mild method for the oxidation of aldehyde to carboxylic acid? Retrieved from

• Wikipedia. (n.d.). Butylated hydroxytoluene. Retrieved from

• ResearchGate. (n.d.). Oxidation of Primary Alcohols and Aldehydes to Carboxylic Acids with 1-Hydroxycyclohexyl Phenyl Ketone | Request PDF. Retrieved from

• Academia.edu. (n.d.). Functional group dependence of the acid catalyzed ring opening of biomass derived furan rings: an experimental and theoretical study. Retrieved from

• Consensus. (n.d.). Thread - What is Butylated Hydroxytoluene (BHT) mechanism of action? Retrieved from

• Chemistry LibreTexts. (2023, January 22). Reactivity of Aldehydes & Ketones. Retrieved from

• Wipf Group, University of Pittsburgh. (2014, February 22). Techniques for Handling Air- and Moisture-Sensitive Compounds. Retrieved from

• Benchchem. (n.d.). Technical Support Center: Furan Ring Stability and Degradation. Retrieved from

• Benchchem. (n.d.). Phenyl 5-bromofuran-2-carboxylate stability and degradation issues. Retrieved from

• University of York. (n.d.). Degassing solvents. Chemistry Teaching Labs. Retrieved from

• Britannica. (2026, February 20). Aldehyde - Oxidation, Reduction, Reactions. Retrieved from

• Wikipedia. (n.d.). Degassing. Retrieved from

• Fauske & Associates. (2020, October 28). Hints for Handling Air-Sensitive Materials. Retrieved from

• Berry Group. (2019, November 1). Section 5.4 Title: Degassing Solvents. Retrieved from

• Organic Syntheses. (n.d.). Procedure. Retrieved from

• ChemBK. (2024, April 9). 5-Bromo-2-furamide. Retrieved from

• Chemistry LibreTexts. (2025, January 19). 19.3: Oxidation of Aldehydes and Ketones. Retrieved from

• EPFL. (n.d.). How to Degas Solvents. Retrieved from

• Organic Chemistry Portal. (n.d.). Synthesis of carboxylic acids by oxidation of aldehydes. Retrieved from

• Chemistry Steps. (2024, January 16). Aldehydes and Ketones to Carboxylic Acids. Retrieved from

• Chemsrc. (2025, August 20). 5-Bromo-2-furaldehyde | CAS#:1899-24-7. Retrieved from

• NIH. (2025, February 19). Bro̷nsted Acid-Catalyzed Reduction of Furans - PMC. Retrieved from

• JoVE. (2025, May 22). Video: Protecting Groups for Aldehydes and Ketones: Introduction. Retrieved from

• MDPI. (2015, June 8). Selenium Catalyzed Oxidation of Aldehydes: Green Synthesis of Carboxylic Acids and Esters. Retrieved from

• Rowan Digital Works. (2025, July 16). The Role of Furan Moieties on the Thermal Decomposition and Char Formation of Intrinsically Fire-Resistant Epoxy Thermosets for Composites. Retrieved from

• Chemguide. (n.d.). reduction of aldehydes and ketones. Retrieved from

• The Royal Society of Chemistry. (n.d.). Functional Group Dependence of the Acid Catalyzed Ring Opening of Biomass Derived Furan Rings: An Experimental and Theoretical S. Retrieved from

• BLD Pharm. (n.d.). 1899-24-7|5-Bromofuran-2-carbaldehyde. Retrieved from

Sources

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• 27. fauske.com [fauske.com]
• 28. Organic Syntheses Procedure [orgsyn.org]

Troubleshooting low conversion in the synthesis of 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal

Technical Support Center: Synthesis of 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal

Welcome to the dedicated technical support guide for the synthesis of 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into overcoming common challenges associated with this multi-step synthesis. Our focus is on providing causal explanations and actionable solutions to help you achieve optimal conversion rates and product purity.

Frequently Asked Questions (FAQs)

Q1: What is the most common and reliable synthetic strategy for 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal?

A1: The most robust and logical synthetic route involves the C-alkylation of an isobutyraldehyde enolate with a suitable electrophilic furan precursor. This strategy builds the required carbon skeleton directly. The overall synthesis can be conceptualized in two main stages: preparation of the key electrophile, 2-bromo-5-(bromomethyl)furan, and its subsequent reaction with the aldehyde enolate.

Q2: Why is the furan ring system considered sensitive, and what precautions should be taken?

A2: Furan and its derivatives are susceptible to degradation under acidic conditions, which can catalyze polymerization or ring-opening reactions, often resulting in the formation of dark, insoluble materials known as humins.[1][2][3] It is crucial to avoid strongly acidic environments, especially at elevated temperatures. Reactions should be conducted under an inert atmosphere (e.g., nitrogen or argon) as furans can also undergo slow oxidation in the air.[4]

Q3: Why is the use of a strong, non-nucleophilic base like Lithium Diisopropylamide (LDA) recommended for enolate formation?

A3: A strong, non-nucleophilic base like LDA is critical for the rapid and quantitative formation of the kinetic enolate of isobutyraldehyde.[5] This is essential for two reasons: first, it prevents the reversible aldol self-condensation of isobutyraldehyde, a common side reaction that consumes starting material. Second, using a strong base ensures that the enolate is formed completely before the electrophile is introduced, leading to a cleaner reaction profile.

Q4: What are the best analytical methods to monitor the reaction progress and final product purity?

A4: Thin-Layer Chromatography (TLC) is the primary method for monitoring reaction progress. For product characterization and purity assessment, Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) are indispensable. ¹H NMR is particularly useful for confirming the structure, with characteristic signals for the aldehyde proton (~9.5-9.8 ppm), the furan ring protons, and the gem-dimethyl group.

Troubleshooting Guide: Low Conversion and Side Reactions

This guide addresses specific experimental issues in a question-and-answer format, focusing on the plausible and efficient synthetic pathway outlined below.

Overall Synthetic Workflow

Caption: Overall workflow for the synthesis of the target aldehyde.

Issue 1: Low Yield in Electrophile Synthesis (Stage 1)

Q: My initial bromination of 2-methylfuran results in a dark mixture and low yield of 2-bromo-5-methylfuran. What is the cause?

A: This is a classic issue of over-bromination and furan decomposition. The furan ring is highly activated towards electrophilic substitution, even more so than benzene.[4] Adding bromine too quickly or at too high a temperature can lead to di- and tri-brominated species and acid-catalyzed polymerization.

Solutions:

• Control Stoichiometry: Use no more than one equivalent of the brominating agent (e.g., N-bromosuccinimide or bromine).

• Temperature Control: Perform the reaction at low temperatures (e.g., -20 °C to 0 °C) to moderate the reactivity.

• Choice of Reagent: N-bromosuccinimide (NBS) is often a milder and more selective brominating agent for sensitive substrates like furan compared to elemental bromine.

Q: The radical bromination of the methyl group on 2-bromo-5-methylfuran is inefficient. What should I check?

A: Inefficient benzylic-type bromination is typically due to issues with radical initiation or propagation.

Solutions:

• Reagent Quality: Ensure your NBS is pure and has been stored properly. It should be recrystallized if it appears yellow or old.

• Initiator: Verify that your radical initiator (e.g., AIBN or benzoyl peroxide) is active. Use a fresh batch if in doubt.

• Reaction Conditions: Ensure sufficient initiation via UV light (photo-bromination) or thermal means, as required by your chosen initiator. The solvent (typically CCl₄ or cyclohexane) must be anhydrous.

• Side Reactions: The furan ring itself can react under radical conditions. Minimize reaction time and monitor by TLC to avoid product degradation.

Issue 2: Low Conversion in Alkylation (Stage 2)

Q: I am recovering most of my starting materials (isobutyraldehyde and 2-bromo-5-(bromomethyl)furan) after the reaction. Why is the conversion so low?

A: This strongly indicates a problem with the formation or stability of the isobutyraldehyde enolate. This is the most critical step of the synthesis.

Solutions:

• Strictly Anhydrous Conditions: This is the most common cause of failure in reactions involving organolithium reagents.[6] Any trace of moisture will protonate the LDA and the enolate, halting the reaction. Flame-dry all glassware under vacuum or high-purity inert gas, use freshly distilled anhydrous solvents (like THF), and handle all reagents under an inert atmosphere.[7][8]

• Base Quality: Use a freshly prepared or properly titrated commercial solution of LDA. The concentration of active LDA can decrease over time.

• Temperature Control: Maintain the temperature at -78 °C (a dry ice/acetone bath is standard) during the deprotonation and alkylation steps. At higher temperatures, the enolate can become unstable or undergo side reactions.[9]

• Order of Addition: Add the isobutyraldehyde dropwise to the stirred solution of LDA at -78 °C. Do not add the LDA to the aldehyde, as this creates a localized excess of aldehyde, promoting self-condensation.

Troubleshooting Logic for Low Alkylation Conversion

Caption: Decision tree for troubleshooting low alkylation conversion.

Q: My reaction produces a significant amount of a higher molecular weight byproduct, and my desired product yield is low. What is it?

A: This is likely the aldol self-condensation product of isobutyraldehyde. This occurs when the enolate attacks another molecule of the parent aldehyde. This side reaction becomes competitive if the enolate formation is slow or reversible, or if the alkylation by the furan electrophile is slow.

Solutions:

• Ensure Complete Enolate Formation: As detailed above, use a full equivalent of high-quality LDA at -78 °C and allow sufficient time (typically 15-30 minutes) for complete deprotonation before adding the electrophile.

• Electrophile Purity: Ensure the 2-bromo-5-(bromomethyl)furan electrophile is pure. Impurities can inhibit the desired reaction.

• Reaction Time: While the alkylation is usually fast, monitor by TLC to determine the optimal reaction time. Prolonged reaction times can sometimes lead to decomposition.

Issue 3: Product Decomposition and Purification Challenges

Q: Upon workup or purification, my product turns dark and I observe a decrease in yield. Why?

A: The target aldehyde, containing a furan ring, can be sensitive to both acidic conditions and prolonged exposure to silica gel during chromatography.

Solutions:

• Neutral Workup: Quench the reaction with a saturated aqueous solution of ammonium chloride (NH₄Cl), which is weakly acidic and generally well-tolerated. Avoid strong acids.

• Chromatography Precautions: If column chromatography is necessary, use a neutral stationary phase like deactivated silica gel. To deactivate silica, you can add 1-2% triethylamine to the eluent system. This neutralizes acidic sites on the silica gel, preventing product degradation.[10] Do not leave the product on the column for an extended period.

• Alternative Purification: If the product is thermally stable, vacuum distillation can be an excellent alternative to chromatography for removing non-volatile impurities.

Experimental Protocols

Protocol: Alkylation of Isobutyraldehyde with 2-Bromo-5-(bromomethyl)furan

Objective: To synthesize 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal via enolate alkylation.

Materials:

• Diisopropylamine, freshly distilled from CaH₂

• n-Butyllithium (n-BuLi), standardized solution in hexanes

• Anhydrous Tetrahydrofuran (THF), freshly distilled from sodium/benzophenone

• Isobutyraldehyde, freshly distilled

• 2-Bromo-5-(bromomethyl)furan (from Stage 1)

• Saturated aqueous NH₄Cl solution

Procedure:

• Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a nitrogen/argon inlet, and a rubber septum. Maintain a positive pressure of inert gas throughout the reaction.

• LDA Preparation (in situ): Cool the flask to -78 °C in a dry ice/acetone bath. To the flask, add anhydrous THF (e.g., 50 mL for a 10 mmol scale reaction). Add diisopropylamine (1.1 equivalents) via syringe. Slowly add n-BuLi (1.05 equivalents) dropwise while keeping the internal temperature below -70 °C. Stir the resulting solution at -78 °C for 20 minutes.

• Enolate Formation: In a separate flame-dried flask, prepare a solution of isobutyraldehyde (1.0 equivalent) in a small amount of anhydrous THF. Add this solution dropwise via syringe to the LDA solution at -78 °C over 10-15 minutes. A color change may be observed. Stir the mixture for 30 minutes at -78 °C to ensure complete enolate formation.

• Alkylation: Prepare a solution of 2-bromo-5-(bromomethyl)furan (1.2 equivalents) in anhydrous THF. Add this solution dropwise to the enolate mixture at -78 °C. The reaction is often rapid. Monitor the reaction progress by TLC (e.g., using a 9:1 Hexanes:Ethyl Acetate eluent).

• Quench: Once the reaction is complete (typically 1-2 hours), quench it by slowly adding saturated aqueous NH₄Cl solution at -78 °C.

• Workup: Allow the mixture to warm to room temperature. Transfer it to a separatory funnel and add diethyl ether or ethyl acetate. Wash the organic layer sequentially with water and brine. Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

• Purification: Filter the drying agent and concentrate the solvent under reduced pressure. Purify the crude residue by flash column chromatography on deactivated silica gel or by vacuum distillation to yield the pure 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal.

Data Summary Table

Parameter	Recommended Condition	Rationale / Potential Issue if Deviated
Base	Lithium Diisopropylamide (LDA)	Weaker bases (e.g., alkoxides) lead to incomplete deprotonation and aldol condensation.
Solvent	Anhydrous THF	Presence of water quenches the base and enolate.[6] Ethereal solvents are required for LDA stability.[9]
Temperature	-78 °C	Higher temperatures promote thermodynamic enolate formation, aldol reaction, and enolate decomposition.
Stoichiometry	~1.05 eq. Base, 1.0 eq. Aldehyde, ~1.2 eq. Electrophile	Excess base ensures full deprotonation. Excess electrophile drives the reaction to completion.
Workup Quench	Saturated aq. NH₄Cl	Avoids strong acids that can cause furan ring polymerization.[1]

References

• Benchchem. (2025). Troubleshooting low yields in the Stephen aldehyde synthesis. Benchchem Technical Support.
• Benchchem. (2025). Common side reactions in the synthesis of 5-aryl-2-furaldehydes. Benchchem Technical Support.
• Benchchem. (2025). Phenyl 5-bromofuran-2-carboxylate stability and degradation issues. Benchchem Technical Support.
• Benchchem. (2025). Troubleshooting low yields in the synthesis of substituted enones. Benchchem Technical Support.
• University of Rochester Chemistry Department. How to Improve Your Yield.
• Benchchem. (2025). Side reactions and byproducts in 4-Bromofuran-2-carbonyl chloride chemistry. Benchchem Technical Support.
• Kolykhalov, D. A., et al. (2024). The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions. ChemSusChem.

• Wikipedia. (2023). Furan. Available at: [Link]

• Orru, G., et al. (2021). Synthesis of furan derivatives from monosaccharides in reaction media based on choline chloride. ORBi.

• Organic Chemistry Portal. Formylation. Available at: [Link]

• Myers, A. G. Organolithium Reagents. Harvard University Chemistry Handout.
• Benchchem. (2025). Application Notes and Protocols for the Purification of Crude 2-Bromo-3-methylbenzofuran. Benchchem Technical Support.

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• 2. researchgate.net [researchgate.net]
• 3. orbi.uliege.be [orbi.uliege.be]
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• 5. Formylation - Common Conditions [commonorganicchemistry.com]
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• 10. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Structural confirmation of 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal by X-ray crystallography

Structural Confirmation of 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal: A Comparative Guide to Single-Crystal X-ray Crystallography

Executive Summary

For researchers, scientists, and drug development professionals, the unequivocal determination of a molecule's three-dimensional structure is paramount[1]. While standard spectroscopic techniques confirm connectivity and functional groups, they frequently fall short of resolving complex spatial arrangements. This guide evaluates Single-Crystal X-ray Diffraction (SCXRD) as the definitive analytical method for the structural confirmation of 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal , comparing its performance with Nuclear Magnetic Resonance (NMR) spectroscopy and Liquid Chromatography-Mass Spectrometry (LC-MS).

As a Senior Application Scientist, I will guide you through the comparative data, the causality behind specific experimental choices (such as exploiting bromine's anomalous dispersion), and provide a self-validating protocol for structural refinement.

The Molecular Challenge: Why SCXRD?

The target molecule, 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal (Formula:

), presents a unique structural dichotomy. It possesses a rigid, halogenated furan core coupled with a sterically bulky, highly flexible 2,2-dimethylpropanal side chain.

When validating this scaffold, traditional analytical techniques hit a resolution limit:

• LC-MS confirms the exact mass and the distinct isotopic signature of bromine (~1:1 ratio of

  and peaks), but provides zero spatial information.

• 1D/2D NMR elucidates through-bond connectivity. However, the lack of protons on the substituted furan ring (

  and ) and the rotational freedom of the alkyl chain make it notoriously difficult to establish precise spatial proximity (NOE contacts) between the furan core and the aldehyde moiety.

SCXRD bypasses these limitations by directly mapping the electron density of the molecule in the solid state. Furthermore, the presence of the heavy bromine atom allows us to study structure-directing non-covalent interactions, such as halogen bonding via the bromine's

-hole (a region of positive electrostatic potential along the C–Br bond) [2].

Caption: Logical decision workflow comparing analytical techniques for structural validation.

Quantitative Performance Comparison

To objectively evaluate the optimal method for characterizing 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal, the analytical outputs of SCXRD, NMR, and LC-MS are summarized below.

Analytical Parameter	Single-Crystal X-ray Diffraction (SCXRD)	Nuclear Magnetic Resonance (NMR)	Liquid Chromatography-Mass Spectrometry (LC-MS)
Primary Output	Precise 3D atomic coordinates, bond lengths, and crystal packing [1].	Through-bond atom connectivity and dynamic solution processes.	Molecular weight, exact formula, and isotopic pattern.
Sample Requirements	High-quality single crystal (0.1–0.3 mm)	5–20 mg dissolved in a deuterated solvent	<1 mg, completely dissolved in MS-grade solvent
Handling the flexible alkyl chain	Resolves exact solid-state conformation; thermal ellipsoids indicate motion.	Displays time-averaged conformation; broad peaks if rotation is restricted.	Blind to conformational dynamics.
Role of Bromine	Anchors the phase solution (Heavy Atom Effect); allows anomalous dispersion phasing.	Shifts chemical shifts of adjacent carbons, but remains NMR-silent itself.	Yields characteristic 79Br/81Br doublet, confirming halogenation.
Major Disadvantage	Requires successful crystallization, which can be difficult for oily aldehydes [3].	Cannot resolve ambiguous stereochemical or regioisomeric spatial arrangements.	Does not differentiate between regioisomers of identical mass.

Causality in Experimental Design (The "Why")

As crystallographers, we do not simply follow steps; we engineer our experimental conditions based on the physicochemical reality of the molecule.

1. Overcoming the "Oiling Out" Phenomenon Molecules containing gem-dimethyl groups attached to aldehydes often have depressed melting points and a tendency to form oils rather than crystalline lattices. To bypass this, we utilize a low-temperature vapor diffusion method . By slowly diffusing a highly non-polar anti-solvent (pentane) into a polar solvent (dichloromethane) at 4 °C, we lower the kinetic energy of the system. This controlled supersaturation dictates ordered nucleation rather than amorphous precipitation [3].

2. Harnessing Bromine's Anomalous Dispersion In the diffractometer, we actively select Copper (Cu)

radiation ( = 1.5418 Å) over standard Molybdenum (Mo) . Why? The absorption edge of bromine falls in a range that heavily interacts with Cu photons. This interaction produces a strong anomalous dispersion signal ( ). This heavy atom effect effectively solves the crystallographic "phase problem" during data processing, allowing direct methods to instantly locate the bromine atom and subsequently build the rest of the furan core around it.

Caption: Step-by-step causality in the SCXRD experimental workflow for brominated furan derivatives.

Self-Validating Experimental Protocol

To ensure a high-fidelity structural validation of 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal, implement the following robust workflow:

Step 1: Crystal Growth via Vapor Diffusion

• Dissolve 10–15 mg of the purified compound in a minimal volume (approx. 0.5 mL) of dichloromethane (CH₂Cl₂) inside a 2 mL glass shell vial.

• Place this un-capped shell vial inside a larger 20 mL scintillation vial containing 3 mL of n-pentane.

• Tightly cap the outer 20 mL vial to create a closed system.

• Incubate undisturbed at 4 °C for 3 to 7 days. The vapor phase transfer of pentane into the CH₂Cl₂ will gradually reduce solubility, yielding single crystals.

Step 2: Cryo-Loop Mounting

• Submerge the resultant crystals in a drop of inert perfluoropolyether cryo-oil on a glass slide. This protects the lattice from ambient moisture and prevents solvent loss.

• Under a polarized stereomicroscope, select a crystal that extinguishes light uniformly (indicating a singularity, not a twinned crystal) with dimensions around

  mm.

• Mount the crystal onto a polymer loop and immediately transfer it to the diffractometer’s nitrogen cryostream set to 100 K . This low temperature freezes out the rotational entropy of the flexible 2,2-dimethylpropanal group, sharpening the diffraction spots.

Step 3: Data Collection and Reduction

• Center the crystal in the X-ray beam using the instrument's goniometer optics.

• Expose the crystal to monochromatic Cu

  radiation ( Å).

• Collect a full sphere of data using

  and scans. Ensure redundancy is high ( ) to accurately measure the weak anomalous signal of the bromine atom.

• Integrate the diffraction frames using the diffractometer's native software (e.g., APEX or CrysAlisPro). Apply an empirical absorption correction (multi-scan) to account for the heavy absorption of X-rays by the bromine atom.

Step 4: Structure Solution and Refinement

• Solve the initial phase problem using intrinsic phasing or dual-space algorithms (e.g., SHELXT). The bromine atom will appear as the highest peak in the residual electron density map (Q-peaks).

• Refine the structure using full-matrix least-squares on

  utilizing SHELXL.

• Apply anisotropic displacement parameters (ellipsoids) to all non-hydrogen atoms (C, O, Br).

• Validation Check : The refinement is considered successful and authoritative when the final

  value converges to (5%), and the goodness-of-fit ( ) is near 1.0.

References

• BenchChem. "Unambiguous Structure Validation: A Comparative Guide to X-ray Crystallography for 3-(Furan-3-yl)-3-oxopropanenitrile." BenchChem Technical Guides, 2025. 1

• Mertsalov, Dmitriy F., et al. "On the Importance of Halogen Bonding Interactions in Two X-ray Structures Containing All Four (F, Cl, Br, I) Halogen Atoms." Crystals, vol. 11, no. 11, 2021, p. 1406., MDPI. 2

• BenchChem. "A Comparative Guide to X-ray Crystal Structure Determination of Fluorinated Furan Derivatives." BenchChem Technical Guides, 2025.3

Sources

• 1. benchchem.com [benchchem.com]
• 2. On the Importance of Halogen Bonding Interactions in Two X-ray Structures Containing All Four (F, Cl, Br, I) Halogen Atoms [mdpi.com]
• 3. benchchem.com [benchchem.com]

A Comparative Guide to Validated Analytical Methods for the Quantification of 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of novel chemical entities is a cornerstone of pharmaceutical development and research. This guide provides a comprehensive comparison of validated analytical methods for the quantification of 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal, a reactive aldehyde with potential significance in various chemical and pharmaceutical applications. We will explore the challenges inherent in aldehyde analysis and compare two primary analytical techniques: Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography with Ultraviolet/Visible detection (HPLC-UV/Vis), providing the supporting data and methodologies to guide your selection of the most suitable approach.

The Analytical Challenge: Quantifying a Reactive Aldehyde

Aldehydes are notoriously reactive compounds, prone to oxidation, polymerization, and nucleophilic addition reactions.[1] This inherent instability presents a significant challenge for developing robust and reproducible analytical methods. Furthermore, the volatility of some aldehydes can lead to sample loss during preparation and analysis.[2][3] The structure of 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal, featuring both a reactive aldehyde group and a furan moiety, necessitates careful consideration of the analytical strategy to ensure accuracy and precision.

Comparative Analysis of Key Quantification Methodologies

The two most prevalent and powerful techniques for the analysis of small organic molecules are GC-MS and HPLC.[4] The choice between these methods depends on the physicochemical properties of the analyte, the sample matrix, and the specific requirements of the analysis, such as sensitivity and throughput.[5][6]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly sensitive and selective technique well-suited for the analysis of volatile and semi-volatile compounds.[5][6] Given the anticipated volatility of 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal, GC-MS represents a primary analytical approach. For furan derivatives, headspace (HS) and headspace solid-phase microextraction (HS-SPME) coupled with GC-MS are common and sensitive methods.[7]

Principle: In GC, the sample is vaporized and separated based on the components' boiling points and interactions with a stationary phase within a capillary column. The separated components then enter the mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum provides a unique fingerprint for identification and quantification.

Advantages for this Analyte:

• High Sensitivity and Selectivity: GC-MS offers excellent sensitivity, often reaching picogram levels, and the mass spectrometer provides a high degree of selectivity, which is crucial for complex matrices.[6][8]

• Structural Information: The fragmentation patterns generated by mass spectrometry can provide valuable structural information, confirming the identity of the analyte.

• Established Methods for Furans: There is a wealth of literature on the analysis of furan and its derivatives by GC-MS, providing a strong foundation for method development.[9][10]

Considerations:

• Thermal Stability: The analyte must be thermally stable to withstand the high temperatures of the GC injector and column.

• Derivatization: While not always necessary, derivatization may be required to improve volatility or thermal stability, adding a step to the sample preparation process.[8]

High-Performance Liquid Chromatography with UV/Vis Detection (HPLC-UV/Vis)

HPLC is a versatile technique suitable for a wide range of compounds, including those that are non-volatile or thermally labile.[4][5] For aldehydes that lack a strong chromophore, derivatization is often employed to enhance their detection by UV/Vis.[11]

Principle: HPLC separates compounds based on their differential partitioning between a liquid mobile phase and a solid stationary phase within a column. The separated components are then detected by a UV/Vis detector, which measures the absorbance of light at a specific wavelength.

Advantages for this Analyte:

• Broad Applicability: HPLC is suitable for a wider range of compounds compared to GC, including less volatile and thermally sensitive molecules.[12]

• Room Temperature Analysis: The analysis is performed at or near room temperature, minimizing the risk of thermal degradation of the analyte.

Considerations:

• Derivatization Requirement: The aldehyde group itself does not have a strong UV absorbance. Therefore, pre-column derivatization with a UV-active agent, such as 2,4-dinitrophenylhydrazine (DNPH), is typically necessary.[11][13][14] This adds complexity and potential for variability in the sample preparation.

• Sensitivity: While derivatization enhances sensitivity, HPLC-UV may not reach the same low detection limits as GC-MS for this type of analyte.[11]

Performance Comparison: A Data-Driven Approach

To provide a clear comparison, the following table summarizes the expected performance characteristics of a validated GC-MS and HPLC-UV (with DNPH derivatization) method for the quantification of 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal. These values are based on typical performance for similar analytes and should be established during method validation.

Parameter	GC-MS	HPLC-UV (with DNPH Derivatization)
Linearity (r²)	> 0.99	> 0.99[15]
Limit of Detection (LOD)	Low ng/mL to pg/mL range	µg/mL to high ng/mL range[15]
Limit of Quantification (LOQ)	Low ng/mL range	µg/mL range[15]
Accuracy (% Recovery)	90-110%	85-115%
Precision (%RSD)	< 5%	< 10%[15]
Sample Preparation	Simple dilution or headspace	Derivatization required

Validated Analytical Protocol: A Step-by-Step Guide

The following protocols are provided as a starting point for method development and validation, adhering to the principles outlined in the International Council for Harmonisation (ICH) Q2(R1) guidelines.[16][17][18][19][20]

Recommended Method: Headspace-Gas Chromatography-Mass Spectrometry (HS-GC-MS)

This method is recommended for its high sensitivity, selectivity, and reduced sample preparation complexity.

1. Sample Preparation:

• Accurately weigh the sample containing 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal into a headspace vial.

• Add a suitable solvent (e.g., dimethyl sulfoxide) and an internal standard (e.g., a deuterated analog or a structurally similar compound with a different mass).

• Seal the vial immediately.

2. HS-GC-MS Analysis:

• Headspace Autosampler:

  • Incubation Temperature: 80°C

  • Incubation Time: 15 minutes

  • Syringe Temperature: 90°C

  • Injection Volume: 1 mL

• GC-MS System:

  • Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness), is commonly used.[11]

  • Injector: Splitless injection at 250°C.[11]

  • Oven Program: Start at 50°C, hold for 2 minutes, ramp to 280°C at 10°C/min, and hold for 5 minutes.[11]

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.[11]

  • Mass Spectrometer: Electron ionization (EI) at 70 eV. Acquire data in Selected Ion Monitoring (SIM) mode for target ions of the analyte and internal standard.[11]

3. Quantification:

• Construct a calibration curve by analyzing standards of known concentrations.

• The concentration of 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal in the sample is determined by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Alternative Method: HPLC-UV with DNPH Derivatization

This method is a viable alternative, particularly if GC-MS is unavailable or if the analyte exhibits thermal instability.

1. Derivatization and Sample Preparation:

• To a solution of the sample in a suitable solvent (e.g., acetonitrile), add a solution of 2,4-dinitrophenylhydrazine (DNPH) in an acidic medium (e.g., phosphoric acid in acetonitrile).

• Allow the reaction to proceed at a controlled temperature (e.g., 60°C) for a specific time (e.g., 30 minutes) to form the hydrazone derivative.

• Neutralize the reaction mixture and dilute to a final volume with the mobile phase.

2. HPLC-UV Analysis:

• Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).[11]

• Mobile Phase: A gradient of acetonitrile and water is typically used.[11]

• Flow Rate: 1.0 mL/min.[11]

• Detection: UV detector set at 360 nm.[11]

3. Quantification:

• A calibration curve is constructed by analyzing DNPH-derivatized standards of known concentrations.

• The concentration of the analyte in the sample is determined by comparing the peak area of the derivative to the calibration curve.

Experimental and Logical Workflow Diagrams

To further elucidate the experimental processes, the following diagrams illustrate the workflows for the recommended GC-MS and alternative HPLC-UV methods.

Caption: HPLC-UV workflow for the quantification of 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal.

Conclusion

The selection of an appropriate analytical method for the quantification of 3-(5-Bromofuran-2-yl)-2,2-dimethylpropanal is critical for obtaining accurate and reliable data. For the highest sensitivity and selectivity with minimal sample preparation, the HS-GC-MS method is the recommended approach . However, if the analyte proves to be thermally unstable, or if GC-MS instrumentation is not available, a properly validated HPLC-UV method with DNPH derivatization provides a robust alternative . The ultimate choice should be guided by a thorough method validation process to ensure the selected method is fit for its intended purpose, as mandated by regulatory guidelines.

References

• ICH. Q2(R2) EWG revised the ICH Q2(R1) Guideline on Validation of Analytical Procedures. Available from: [Link].

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• Masite, N. et al. (2022). Analytical methods, risk assessment, and mitigation strategies for furan in processed foods in various countries. Toxins, 14(5), 321. Available from: [Link].

• Restek. Analysis of Furans and Alkylfurans in Food Samples (Part 1): Choosing GC-MS Conditions and a Sample Preparation Technique. Available from: [Link].

• FDA. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Available from: [Link].

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Available from: [Link].

• A neglected challenge in the analysis of active pharmaceutical substances with aldehyde functional group in aqueous matrices. Pharmaceutical and Biomedical Research. Available from: [Link].

• ResearchGate. Q2(R1) Validation of Analytical Procedures: An Implementation Guide. Available from: [Link].

• MDPI. Towards Aldehydomics: Untargeted Trapping and Analysis of Reactive Diet-Related Carbonyl Compounds Formed in the Intestinal Lumen. Available from: [Link].

• LCGC International. The Determination of Furan in Foods — Challenges and Solutions. Available from: [Link].

• ACS Publications. Improved Analytical Method for Determination of Furan and Its Derivatives in Commercial Foods by HS-SPME Arrow Combined with Gas Chromatography–Tandem Mass Spectrometry. Available from: [Link].

• ResearchGate. Derivatization methods for the LC–MS/MS analyses of aldehydes. Available from: [Link].

• TGA. ICH Topic Q 2 (R1) - Validation of analytical procedures: text and methodology. Available from: [Link].

• RSC Publishing. Qualitative and quantitative evaluation of derivatization reagents for different types of protein-bound carbonyl groups. Available from: [Link].

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• Fortune Journals. Development and Qualification of a Novel Method for Quantitative Analysis of Lipid Aldehydes in Tissue. Available from: [Link].

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